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Compound of Interest

Compound Name: N,2-dimethoxy-N-methylacetamide

CAS No.: 132289-57-7

Cat. No.: B178809

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental data and specific applications for N-Methoxy-N-methyl-2-

methoxyacetamide (CAS No. 132289-57-7) are limited in publicly available scientific literature.

This guide provides a summary of its known properties and places it within the context of the

broader class of N-methoxy-N-methylamides (Weinreb amides), for which more extensive

information is available.

Core Properties of N-Methoxy-N-methyl-2-
methoxyacetamide
N-Methoxy-N-methyl-2-methoxyacetamide, also known by its IUPAC name N,2-dimethoxy-N-
methylacetamide, is a member of the Weinreb amide family. These compounds are valuable

intermediates in organic synthesis.

Table 1: Physicochemical Properties of N-Methoxy-N-methyl-2-methoxyacetamide
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Property Value Source(s)

CAS Number 132289-57-7

Molecular Formula C₅H₁₁NO₃

Molecular Weight 133.15 g/mol

Boiling Point 62-64 °C at 2 Torr

Density Predicted: 1.038 g/cm³

IUPAC Name
N,2-dimethoxy-N-

methylacetamide

Spectroscopic Data:

Experimental spectroscopic data such as ¹H NMR, ¹³C NMR, and IR spectra for N-Methoxy-N-

methyl-2-methoxyacetamide are not readily available in the searched literature. However,

predicted mass spectrometry data is available.[1]

Synthesis of N-Methoxy-N-methylamides (Weinreb
Amides)
While a specific, detailed experimental protocol for the synthesis of N-Methoxy-N-methyl-2-

methoxyacetamide is not available in the reviewed literature, a general and widely used

method for the preparation of Weinreb amides involves the acylation of N,O-

dimethylhydroxylamine hydrochloride with an appropriate acyl chloride.

General Experimental Protocol for Weinreb Amide Synthesis:

A common procedure involves the slow addition of an acyl chloride to a cooled solution of N,O-

dimethylhydroxylamine hydrochloride in a suitable solvent, such as dichloromethane, in the

presence of a base like triethylamine or pyridine to neutralize the HCl generated during the

reaction.[2] The reaction mixture is typically stirred for several hours, and upon completion, it is

worked up by washing with aqueous solutions to remove salts and impurities. The final product

is then isolated and purified, often by distillation or chromatography.
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General Synthesis of a Weinreb Amide

Reactants Reaction Conditions

Work-up & Purification

R-COCl
(e.g., 2-Methoxyacetyl chloride)

Acylation Reaction

CH₃O(CH₃)NH·HCl
(N,O-Dimethylhydroxylamine

hydrochloride)

Solvent
(e.g., Dichloromethane)

Base
(e.g., Triethylamine)

Temperature
(e.g., 0 °C to room temp.)

Aqueous Washing

Solvent Extraction

Drying Agent

Purification
(e.g., Distillation)

N-Methoxy-N-methyl-R-acetamide
(Weinreb Amide)
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A generalized workflow for the synthesis of Weinreb amides.

Reactivity and Applications in Drug Development
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N-Methoxy-N-methyl-2-methoxyacetamide belongs to the class of Weinreb amides, which are

highly versatile intermediates in organic synthesis, particularly in the construction of carbon-

carbon bonds. Their utility stems from their ability to react with organometallic reagents, such

as Grignard reagents and organolithium compounds, to afford ketones in high yields. A key

advantage of Weinreb amides over other carboxylic acid derivatives is their resistance to over-

addition of the organometallic reagent, which often leads to the formation of tertiary alcohols.

This selectivity is attributed to the formation of a stable tetrahedral intermediate.

Weinreb amides can also be reduced to aldehydes using hydride reagents like lithium

aluminum hydride.[3]

The derivatives of N-methoxy-N-methylacetamide are employed as building blocks in the

synthesis of pharmaceuticals. For instance, fluorinated analogues such as 2,2-difluoro-N-

methoxy-N-methylacetamide are sought after in medicinal chemistry as the fluorine atoms can

enhance properties like metabolic stability and lipophilicity of drug candidates.

General Reactivity of Weinreb Amides

Ketone Synthesis Aldehyde Synthesis

N-Methoxy-N-methyl-R-acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.guidechem.com/question/what-is-n-methoxy-n-methylacet-id126618.html
https://www.benchchem.com/product/b178809/docs?utm_src=pdf-body-img#technical-guide-n-methoxy-n-methyl-2-methoxyacetamide
https://www.benchchem.com/product/b178809?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. PubChemLite - N,2-dimethoxy-n-methylacetamide (C5H11NO3) [pubchemlite.lcsb.uni.lu]

2. N-Methoxy-N-methylacetamide synthesis - chemicalbook [chemicalbook.com]

3. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Technical Guide: N-Methoxy-N-methyl-2-
methoxyacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178809/docs#technical-guide-n-methoxy-n-methyl-2-
methoxyacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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